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Compound of Interest

Compound Name: des-Gln14-Ghrelin

Cat. No.: B12352124

Get Quote

Executive Summary
des-Gln14-Ghrelin is a biologically active splice variant of the peptide hormone Ghrelin.[1][2]

[3][4][5] Predominantly identified in the rat stomach, it functions as a second endogenous

ligand for the Growth Hormone Secretagogue Receptor 1a (GHS-R1a).[2][6] Structurally, it is a

27-amino acid peptide resulting from the deletion of Glutamine at position 14 of the full-length

28-amino acid Ghrelin sequence. Like its parent molecule, its biological activity is strictly

dependent on the n-octanoylation of the Serine-3 residue.[1][2][4]

This guide provides a rigorous analysis of the physicochemical properties (Molecular Weight

and Isoelectric Point) of des-Gln14-Ghrelin, establishing a framework for its identification,

handling, and analytical characterization in drug development workflows.

Part 1: Molecular Identity & Sequence Analysis[6][7]
The nomenclature "des-Gln14" refers to the deletion event relative to the canonical 28-amino

acid rat Ghrelin sequence. It is critical to distinguish between the Rat and Human contexts,

although the "des-Gln14" terminology is most frequently applied to the rat variant in commercial

and research literature.[7]
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Sequence Alignment (Rat)
The deletion of Glutamine (Q) at position 14 alters the peptide backbone length but preserves

the critical N-terminal active core.[6][7]

Parent Rat Ghrelin (28 AA): GSS(Oct)FLSPEHQKAQQRKESKKPPAKLQPR[6][7]

des-Gln14-Ghrelin (Rat, 27 AA): GSS(Oct)FLSPEHQKAQ-RKESKKPPAKLQPR[6][7]

Structural Modifications
Acylation (Critical): Serine at position 3 is esterified with n-octanoic acid (caprylic acid).[6][7]

This modification adds a hydrophobic moiety essential for binding the hydrophobic pocket of

GHS-R1a.

Sequence Composition:

Hydrophobic Core: Phe4, Leu5, Octanoyl-Ser3.

Basic Domain: High density of Lysine (K) and Arginine (R) residues in the C-terminal

region, driving the high isoelectric point.[6][7]

Part 2: Physicochemical Properties[6]
Accurate molecular weight (MW) and isoelectric point (pI) data are prerequisites for mass

spectrometry (MS) validation and ion-exchange chromatography method development.[6]

Molecular Weight (MW)
The molecular weight must account for the octanoyl modification (+126.11 Da mass shift

relative to unmodified Serine).[6][7]
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Parameter Value Notes

Chemical Formula C₁₄₂H₂₃₇N₄₃O₄₀ Includes n-octanoyl group

Monoisotopic Mass 3184.78 Da Calculated for C₁₂ isotope

Average Molecular Weight 3186.7 Da Used for standard preparation

Unacylated MW ~3060.6 Da
"Des-acyl des-Gln14-Ghrelin"

(Inactive)

Scientist's Note: When analyzing by ESI-MS, the multi-charged ions are dominant due to the

high number of basic residues. Expect

and

as major species.[6][7]

Isoelectric Point (pI)
The pI of des-Gln14-Ghrelin is significantly basic.[6] This dictates that the peptide will be

positively charged at physiological pH (7.[6]4) and under standard acidic HPLC conditions.

Theoretical pI:10.56 (Calculated via Bjellqvist model)[6]

Net Charge at pH 7.0: +5.9[6][7]

Implication: The peptide binds strongly to Cation Exchange (CEX) columns and requires high

salt or high pH for elution.[6][7]

Charge Distribution Table
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Ionizable Group Count pKa (Approx) Charge at pH 7.0

N-terminus 1 9.6 +1

Lysine (K) 5 10.5 +5

Arginine (R) 2 12.5 +2

Histidine (H) 1 6.0 +0.1

Glutamic Acid (E) 2 4.2 -2

C-terminus 1 2.2 -1

NET CHARGE ~ +6

Part 3: Analytical Methodologies & Workflows
Workflow Visualization
The following diagram illustrates the logical flow for characterizing des-Gln14-Ghrelin,

distinguishing it from full-length Ghrelin and its des-acyl degradation product.
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Caption: Analytical workflow for separating des-Gln14-Ghrelin from related impurities using

RP-HPLC and Mass Spectrometry.

Experimental Protocol: RP-HPLC

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b12352124/docs?utm_src=pdf-body#technical-guide-molecular-characterization-of-des-gln14-ghrelin
https://www.benchchem.com/product/b12352124/docs?utm_src=pdf-body-img#technical-guide-molecular-characterization-of-des-gln14-ghrelin
https://www.benchchem.com/product/b12352124/docs?utm_src=pdf-body#technical-guide-molecular-characterization-of-des-gln14-ghrelin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12352124?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: Separation of acylated des-Gln14-Ghrelin from des-acyl forms and full-length

Ghrelin.

Column: C18 Reverse Phase (e.g., TSK ODS SIL 120A or equivalent), 4.6 x 150 mm, 5 µm

particle size.[6][7]

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.[6][7]

Mobile Phase B: 0.1% TFA in Acetonitrile (ACN).

Gradient: Linear gradient from 10% B to 60% B over 40 minutes.

Flow Rate: 1.0 mL/min.

Temperature: 40°C (improves peak shape for hydrophobic peptides).

Detection: UV at 214 nm (peptide bond) and 280 nm (Phe/Tyr/Trp - note Ghrelin lacks

Tyr/Trp, so 214 nm is primary).[6][7]

Validation Check: The acylated form (des-Gln14-Ghrelin) is more hydrophobic than the des-

acyl form. Expect the des-acyl peak to elute significantly earlier (lower %B) than the active

acylated peak.[6][7]

Part 4: Stability & Solubility
Solubility Profile
Due to its high pI (10.[6]56) and net positive charge, des-Gln14-Ghrelin is highly soluble in

aqueous acidic buffers.

Recommended Solvent: 0.1% Acetic Acid or water.[7]

Avoid: Neutral phosphate buffers (pH 7-8) for stock preparation, as solubility decreases near

the pI, and base-catalyzed de-acylation (hydrolysis of the octanoyl ester) accelerates.[6]

Stability (The Ester Bond Issue)
The octanoyl ester bond at Ser3 is labile.[6]
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Instability: Susceptible to hydrolysis by plasma esterases (e.g., butyrylcholinesterase) and

spontaneous hydrolysis at alkaline pH.[6]

Handling Protocol:

Lyophilized powder should be stored at -20°C or -80°C with desiccant.

Blood samples must be treated immediately with protease inhibitors (e.g., AEBSF) and

acidified (HCl) to prevent conversion to des-acyl ghrelin.[6][7]

Part 5: Biological Context & Signaling[6][7]
des-Gln14-Ghrelin is not a degradation product but a distinct transcript arising from alternative

splicing of the Ghrelin gene (CAG codon usage at the intron boundary).
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Caption: Biogenesis pathway showing alternative splicing and common acylation by GOAT

(Ghrelin O-Acyltransferase) required for receptor activation.[6]

Functional Equivalence
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Despite the deletion, des-Gln14-Ghrelin exhibits equipotent bioactivity to full-length Ghrelin.[1]

[3][7]

Receptor: GHS-R1a.[7]

EC50: ~2.4 nM (Calcium mobilization assay in CHO-GHSR62 cells).[6][8]

Physiological Role: Stimulates Growth Hormone (GH) release and orexigenic (appetite-

stimulating) behavior.[6][7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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